Cas no 90989-08-5 (Ethyl 2-thiabicyclo[3.1.0]hex-3-ene-6-carboxylate)

• Product Name: Ethyl 2-thiabicyclo[3.1.0]hex-3-ene-6-carboxylate
• CAS No: 90989-08-5
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• CID: 1039835
• PubChem ID: 46901652
• Update Time: 2025-04-20

Ethyl 2-thiabicyclo[3.1.0]hex-3-ene-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-thiabicyclo[3.1.0]hex-3-ene-6-carboxylate
• Ethyl2-thiabicyclo[3.1.0]hex-3-ene-6-carboxylate
• (1R,5R,6S)-rel-2-Thiabicyclo[3.1.0]hex-3-ene-6-carboxylic acid ethyl ester
• 90989-08-5
• DTXSID40677154
• 72554-41-7
• SCHEMBL13366845

• Inchi： 1S/C8H10O2S/c1-2-10-8(9)6-5-3-4-11-7(5)6/h3-7H,2H2,1H3
• InChI Key： ZHXHLYDMOZWCRU-UHFFFAOYSA-N
• SMILES： S1C=CC2C(C(=O)OCC)C12

Computed Properties

• Exact Mass: 170.04
• Monoisotopic Mass: 170.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6A^2
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiopyrans